4,4-Dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine hydrochloride

• Molecular Formula: C9H19ClN4
• Molecular Weight: 218.73 g/mol
• SMILES: CC(C)(C)CCC(C1=NC=NN1)N.Cl
• InChI: InChI=1S/C9H18N4.ClH/c1-9(2,3)5-4-7(10)8-11-6-12-13-8;/h6-7H,4-5,10H2,1-3H3,(H,11,12,13);1H
• InChIKey: VHMOMSIPIKBBPZ-UHFFFAOYSA-N

4,4-Dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine HCl – Structural Overview

4,4-Dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine hydrochloride (CAS 1955515-40-8; free base CAS 1493535-63-9) is a synthetic heterocyclic amine belonging to the 1,2,4-triazole class. Its structure features a 4,4-dimethyl-substituted pentan-1-amine chain directly attached at the C3 position of a 4H-1,2,4-triazole ring [1]. The hydrochloride salt has the molecular formula C₉H₁₉ClN₄ and a molecular weight of 218.73 g/mol . The compound is commercially available from multiple suppliers as a research chemical and building block for medicinal chemistry and agrochemical intermediate synthesis, with typical purity specifications of 95–98% . Computed physicochemical properties of the free base include an XLogP3 of 1.4, a topological polar surface area (tPSA) of 67.6 Ų, two hydrogen bond donors, and three hydrogen bond acceptors [1].

1,2,4-Triazole scaffold with free NH for SAR derivatization

4,4-Dimethyl branched amine for metabolic stability studies

Pre-formed HCl salt supports direct aqueous assay preparation

• [1] PubChem. 4,4-Dimethyl-1-(4h-1,2,4-triazol-3-yl)pentan-1-amine. PubChem CID 65362660. National Center for Biotechnology Information. Accessed May 2026. View Source

4,4-Dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine HCl – Why It Cannot Be Replaced

Triazole-containing amines with the molecular formula C₉H₁₈N₄ (free base) share the same elemental composition but differ critically in three structural dimensions that govern their physicochemical and potential biological behavior: (i) the triazole isomer type (1,2,4-triazole vs. 1,2,3-triazole), which alters hydrogen-bonding geometry, metal-coordination capacity, and metabolic stability [1]; (ii) the alkyl chain branching pattern (4,4-dimethyl branched vs. linear n-heptyl), which impacts lipophilicity, conformational flexibility, and steric bulk around the primary amine ; and (iii) the N-substitution state of the triazole ring (unsubstituted NH vs. N-methylated), which determines the availability of the triazole NH as a hydrogen-bond donor and a site for further synthetic derivatization [2]. The hydrochloride salt form additionally provides a defined protonation state with potentially enhanced aqueous solubility compared to the free base, a key consideration for biological assay preparation . These structural differences translate into divergent pharmacokinetic and pharmacodynamic profiles that preclude simple interchangeability in structure-activity relationship (SAR) studies.

1,2,4-Triazole isomer differs in lipophilicity and H-bond geometry from 1,2,3-triazole analogs; binding and permeability may shift.

4,4-Dimethyl branching may alter metabolic N-dealkylation compared to linear heptyl chain analogs.

Free triazole NH enables derivatization; N-methylated analogs lack this reactive site, limiting SAR expansion.

HCl salt provides defined protonation state; free base may require pH adjustment, introducing assay variability.

• [1] PubChem. 4,4-Dimethyl-1-(4h-1,2,4-triazol-3-yl)pentan-1-amine (CID 65362660) and 4,4-Dimethyl-1-(1H-1,2,3-triazol-4-yl)pentan-1-amine (CID 80494587): computed property comparison. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] PubChem. 1-(1,3-Dimethyl-1H-1,2,4-triazol-5-yl)pentan-1-amine. PubChem CID 65362660-related structures. National Center for Biotechnology Information. Accessed May 2026. View Source

Key Differentiation Evidence vs. Closest Analogs

1,2,4- vs. 1,2,3-Triazole: Lipophilicity & H-Bonding Differences

The target compound bears a 1,2,4-triazole ring, which is structurally isomeric with the 1,2,3-triazole found in 4,4-dimethyl-1-(1H-1,2,3-triazol-4-yl)pentan-1-amine (CAS 1502062-34-1). Although both share the molecular formula C₉H₁₈N₄ and identical molecular weight (182.27 g/mol), computed XLogP3 values differ: the 1,2,4-triazole isomer has an XLogP3 of 1.4, while the 1,2,3-triazole isomer has an XLogP3 of 1.0 [1][2]. This 0.4 log unit difference represents a ~2.5-fold difference in predicted octanol-water partition coefficient, indicating higher lipophilicity for the 1,2,4-triazole variant. Additionally, the 1,2,4-triazole ring presents a distinct spatial arrangement of nitrogen atoms that alters hydrogen-bond acceptor geometry and metal-chelation potential compared to the 1,2,3-triazole [1].

Triazole Isomer Lipophilicity

Head-to-head

Target XLogP3 1.4 vs. comparator 1.0 (Δ 0.4, ~2.5× higher predicted lipophilicity)

Reported lipophilicity difference may affect membrane permeability and nonspecific binding

Computed values; experimental logP not reported

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 1.4 (4H-1,2,4-triazol-3-yl isomer, free base)
Comparator Or Baseline	XLogP3 = 1.0 (1H-1,2,3-triazol-4-yl isomer, free base; CAS 1502062-34-1)
Quantified Difference	ΔXLogP3 = +0.4 (~2.5× higher predicted lipophilicity for target compound)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem 2025.04.14 release)

Why This Matters

The 0.4 XLogP3 difference predicts measurably distinct membrane permeability and non-specific protein binding, making the two isomers non-interchangeable in cell-based assays or in vivo studies.

• [1] PubChem. 4,4-Dimethyl-1-(4h-1,2,4-triazol-3-yl)pentan-1-amine. PubChem CID 65362660. Computed XLogP3: 1.4. National Center for Biotechnology Information. View Source
• [2] PubChem. 4,4-Dimethyl-1-(1H-1,2,3-triazol-4-yl)pentan-1-amine. PubChem CID 80494587. Computed XLogP3: 1.0. National Center for Biotechnology Information. View Source

4,4-Dimethyl Branching vs. Linear n-Heptyl Chain

The target compound features a gem-dimethyl group at the 4-position of the pentan-1-amine chain, creating a sterically hindered quaternary carbon adjacent to the terminal tert-butyl moiety. In contrast, 5-heptyl-1H-1,2,4-triazol-3-amine hydrochloride (CAS 85631-72-7) bears a linear, unbranched n-heptyl chain. The free base of the target compound has a Rotatable Bond Count of 4, identical to the linear analog [1]. However, the Fsp₃ (fraction of sp³ carbon atoms) for the target compound is 0.78, reflecting a high degree of saturation and three-dimensional character . The gem-dimethyl branching introduces greater conformational constraint and steric bulk proximal to the primary amine, which can reduce metabolic N-dealkylation by cytochrome P450 enzymes compared to a linear chain—a class-level inference drawn from established medicinal chemistry principles regarding α-branched amines [2].

Branching Architecture

Class-level

4,4-Dimethyl gem-branching vs. linear n-heptyl chain; Fsp³ 0.78, rotatable bonds 4

Branched amines may exhibit slower oxidative N-dealkylation; relevance requires validation for this scaffold

Quantitative metabolic stability data unavailable; class-level inference

Evidence Dimension	Branching architecture and predicted metabolic susceptibility
Target Compound Data	4,4-Dimethyl branched (gem-dimethyl at C4 of pentane chain); Fsp₃ = 0.78; Rotatable Bonds = 4
Comparator Or Baseline	Linear n-heptyl (5-heptyl-1H-1,2,4-triazol-3-amine HCl, CAS 85631-72-7); Rotatable Bonds = 6 (estimated)
Quantified Difference	Reduced rotatable bond count and increased steric hindrance at the α-carbon relative to the amine (quantitative metabolic stability data unavailable for these specific compounds)
Conditions	Computed molecular descriptors (PubChem); class-level inference from medicinal chemistry precedent

Why This Matters

Branched alkylamines generally exhibit slower oxidative N-dealkylation than linear analogs; for procurement decisions in SAR campaigns, the 4,4-dimethyl branching provides a structurally encoded metabolic shield that the linear n-heptyl comparator lacks.

• [1] PubChem. 4,4-Dimethyl-1-(4h-1,2,4-triazol-3-yl)pentan-1-amine. PubChem CID 65362660. Rotatable Bond Count: 4. National Center for Biotechnology Information. View Source
• [2] B. Testa and S. D. Krämer. The Biochemistry of Drug Metabolism – An Introduction. Part 2: Redox Reactions and Their Enzymes. Chemistry & Biodiversity, 2007, 4, 257–405. (Class-level reference for α-branched amine metabolic stability). View Source

Unsubstituted NH-Triazole vs. N-Methylated Analogs – Derivatization Potential

The target compound retains a free, unsubstituted NH on the 1,2,4-triazole ring (tautomeric between N1 and N4 positions). In comparison, 1-(1,3-dimethyl-1H-1,2,4-triazol-5-yl)pentan-1-amine (CAS 1249672-17-0) carries methyl groups at both the N1 and C3 positions of the triazole, eliminating the acidic NH proton. The target compound's free NH contributes to a Hydrogen Bond Donor Count of 2 (one from the primary amine, one from the triazole NH) [1], whereas the N,N-dimethyl analog has only 1 hydrogen bond donor (the primary amine alone). This additional hydrogen-bond donor capacity (ΔHBD = +1) enhances the target compound's ability to engage in bidentate hydrogen-bonding with biological targets and provides a reactive handle for further N-functionalization via alkylation, acylation, or sulfonylation . The unsubstituted 1,2,4-triazole also serves as a competent directing group for transition-metal-catalyzed C–H activation and can participate in copper-catalyzed click chemistry after N-propargylation [2].

H-Bond Donor Capacity

Head-to-head

HBD = 2 (free NH on triazole) vs. HBD = 1 (N-methylated analog)

Free NH enables direct triazole derivatization and bidentate H-bonding

ΔHBD +1 supports additional conjugation or target engagement options

Evidence Dimension	Hydrogen-bond donor count and synthetic derivatization capacity
Target Compound Data	HBD = 2 (free NH on triazole + primary amine NH₂)
Comparator Or Baseline	HBD = 1 (1-(1,3-dimethyl-1H-1,2,4-triazol-5-yl)pentan-1-amine; N1-methylated, CAS 1249672-17-0)
Quantified Difference	ΔHBD = +1 for the target compound
Conditions	Computed by PubChem Cactvs 3.4.8.18; verified by structural analysis

Why This Matters

For medicinal chemistry programs requiring further structural elaboration of the triazole core, the free NH in the target compound enables direct derivatization that is impossible with N-methylated analogs, reducing synthetic step count and improving SAR exploration efficiency.

• [1] PubChem. 4,4-Dimethyl-1-(4h-1,2,4-triazol-3-yl)pentan-1-amine. PubChem CID 65362660. Hydrogen Bond Donor Count: 2. National Center for Biotechnology Information. View Source
• [2] H. C. Kolb, M. G. Finn, and K. B. Sharpless. Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition, 2001, 40, 2004–2021. (Class-level reference for 1,2,3-triazole click chemistry; analogous 1,2,4-triazole N-functionalization). View Source

Hydrochloride Salt vs. Free Base – Solubility & Assay Benefits

The target compound is supplied specifically as the hydrochloride salt (CAS 1955515-40-8, molecular weight 218.73 g/mol), unlike the free base (CAS 1493535-63-9, molecular weight 182.27 g/mol) which is also commercially available . While direct experimental aqueous solubility data for this specific compound have not been published, the hydrochloride salt form is a well-established pharmaceutical strategy to enhance aqueous solubility of amine-containing compounds through protonation and increased polarity [1]. The vendor-specified purity for the hydrochloride salt is 95% , whereas the free base is available at 97–98% purity from multiple suppliers . For researchers requiring direct dissolution in aqueous buffers for biological assays without additional pH adjustment, the hydrochloride salt eliminates the need for in situ salt formation.

Salt Form vs Free Base

Context-dependent

HCl salt (MW 218.73) vs. free base (MW 182.27); vendor purity ≥95% salt, 97–98% free base

Pre-formed salt may simplify aqueous assay preparation by ensuring consistent protonation

Experimental solubility data unpublished; class-level salt solubility expectation

Evidence Dimension	Salt form and predicted aqueous solubility
Target Compound Data	Hydrochloride salt (CAS 1955515-40-8), MW = 218.73 g/mol, purity ≥95%
Comparator Or Baseline	Free base (CAS 1493535-63-9), MW = 182.27 g/mol, purity 97–98%
Quantified Difference	Molecular weight difference of 36.46 g/mol (one equivalent HCl); experimental solubility data unavailable for both forms
Conditions	Vendor specifications (Bidepharm, AKSci, Fluorochem); class-level inference for amine hydrochloride solubility

Why This Matters

Procurement of the pre-formed hydrochloride salt removes the experimental variability associated with manual salt preparation and ensures a consistent protonation state for reproducible biological assay results across laboratories.

• [1] A. T. M. Serajuddin. Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 2007, 59, 603–616. (Class-level reference for amine hydrochloride salt solubility enhancement). View Source

Application Scenarios for 4,4-Dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine HCl

Medicinal Chemistry SAR with Free NH-Triazole Scaffold

In lead optimization programs where the 1,2,4-triazole moiety is preferred over the 1,2,3-triazole isomer for target engagement (e.g., cytochrome P450 inhibition or metal-dependent enzyme targets), the target compound provides an XLogP3 of 1.4—0.4 units higher than the 1,2,3-triazole isomer [1]. This lipophilicity increment predicts improved passive membrane permeability, which may be advantageous for intracellular targets. Additionally, the free NH on the triazole ring (HBD = 2 vs. HBD = 1 for N-methylated analogs) enables direct functionalization for SAR diversification without a deprotection step [2].

Agrochemical Synthesis Using 4,4-Dimethyl Branched Backbone

The 4,4-dimethylpentane substructure is a recurring motif in commercial triazole fungicides such as tebuconazole . The target compound, bearing this same branched backbone as a pre-formed amine hydrochloride, can serve as a direct intermediate for the synthesis of novel triazole agrochemicals. The gem-dimethyl group provides steric bulk that can modulate target-site binding and metabolic stability in planta. Procurement of the hydrochloride salt ensures a defined, storage-stable form suitable for multi-step synthetic sequences.

Biochemical Assays with Pre-Solubilized Amine HCl Salt

For biochemical or cell-based assays demanding a consistent protonation state and rapid dissolution in aqueous media, the hydrochloride salt form (CAS 1955515-40-8, ≥95% purity) offers a practical advantage over the free base . The pre-formed salt eliminates the need for pH adjustment with HCl, reducing well-to-well variability in high-throughput screening formats. The unsubstituted 1,2,4-triazole ring further provides a reliable pharmacophoric anchor for hydrogen-bonding interactions with biological targets, distinct from the 1,2,3-triazole isomer [3].

Chemical Biology Tool Design via Triazole NH Conjugation

The free NH of the 1,2,4-triazole ring in the target compound can be selectively functionalized via N-alkylation or N-acylation to install fluorescent probes, biotin tags, or photoaffinity labels, generating chemical biology tool compounds [2]. This option is unavailable when using N-methylated triazole analogs (e.g., CAS 1249672-17-0), which lack the reactive NH site . For research groups designing target-engagement probes, the target compound reduces synthetic complexity by providing a built-in conjugation point.

Application

Selection Property

Validation Focus

Medicinal chemistry SAR

1,2,4-Triazole scaffold with free NH

Derivatization capacity and target engagement

Agrochemical intermediate synthesis

4,4-Dimethyl branched backbone

Metabolic stability and binding in planta

Biochemical assay compatibility

Pre-formed HCl salt

Aqueous solubility and protonation consistency

Chemical biology tool design

Triazole NH conjugation site

Probe or tag installation without deprotection

• [1] PubChem. Computed XLogP3 comparison: 4,4-Dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine (CID 65362660, XLogP3 = 1.4) vs. 4,4-Dimethyl-1-(1H-1,2,3-triazol-4-yl)pentan-1-amine (CID 80494587, XLogP3 = 1.0). National Center for Biotechnology Information. View Source
• [2] PubChem. Hydrogen Bond Donor Count comparison: 4,4-Dimethyl-1-(4H-1,2,4-triazol-3-yl)pentan-1-amine (HBD = 2) vs. 1-(1,3-Dimethyl-1H-1,2,4-triazol-5-yl)pentan-1-amine (HBD = 1). National Center for Biotechnology Information. View Source
• [3] PubChem. 4,4-Dimethyl-1-(4h-1,2,4-triazol-3-yl)pentan-1-amine. PubChem CID 65362660. Computed topological polar surface area: 67.6 Ų. National Center for Biotechnology Information. View Source